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rac-TAK-875 rac-TAK-875
Brand Name: Vulcanchem
CAS No.: 1390641-84-5
VCID: VC0051561
InChI: InChI=1S/C29H32O7S/c1-19-12-25(34-10-5-11-37(3,32)33)13-20(2)29(19)22-7-4-6-21(14-22)17-35-24-8-9-26-23(15-28(30)31)18-36-27(26)16-24/h4,6-9,12-14,16,23H,5,10-11,15,17-18H2,1-3H3,(H,30,31)
SMILES: CC1=CC(=CC(=C1C2=CC=CC(=C2)COC3=CC4=C(C=C3)C(CO4)CC(=O)O)C)OCCCS(=O)(=O)C
Molecular Formula: C29H32O7S
Molecular Weight: 524.628

rac-TAK-875

CAS No.: 1390641-84-5

Reference Standards

VCID: VC0051561

Molecular Formula: C29H32O7S

Molecular Weight: 524.628

rac-TAK-875 - 1390641-84-5

CAS No. 1390641-84-5
Product Name rac-TAK-875
Molecular Formula C29H32O7S
Molecular Weight 524.628
IUPAC Name 2-[6-[[3-[2,6-dimethyl-4-(3-methylsulfonylpropoxy)phenyl]phenyl]methoxy]-2,3-dihydro-1-benzofuran-3-yl]acetic acid
Standard InChI InChI=1S/C29H32O7S/c1-19-12-25(34-10-5-11-37(3,32)33)13-20(2)29(19)22-7-4-6-21(14-22)17-35-24-8-9-26-23(15-28(30)31)18-36-27(26)16-24/h4,6-9,12-14,16,23H,5,10-11,15,17-18H2,1-3H3,(H,30,31)
Standard InChIKey BZCALJIHZVNMGJ-UHFFFAOYSA-N
SMILES CC1=CC(=CC(=C1C2=CC=CC(=C2)COC3=CC4=C(C=C3)C(CO4)CC(=O)O)C)OCCCS(=O)(=O)C
Synonyms 6-[[2’,6’-Dimethyl-4’-[3-(methylsulfonyl)propoxy][1,1’-biphenyl]-3-yl]methoxy]-2,3-dihydro-3-benzofuranacetic Acid
PubChem Compound 71460547
Last Modified Nov 11 2021
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